5-Fluoro-MN-18 5-Fluoro-MN-18 MN-18 is a synthetic cannabinoid modeled after AKB48 (APINACA,), with the adamantyl group replaced by a naphthalenyl group. 5-fluoro MN-18 differs structurally from MN-18 by having fluorine at the terminal carbon of the pentyl chain. The physiological and toxicological properties of this compound are unknown. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 1445581-91-8
VCID: VC0158897
InChI: InChI=1S/C23H22FN3O/c24-15-6-1-7-16-27-21-14-5-4-12-19(21)22(26-27)23(28)25-20-13-8-10-17-9-2-3-11-18(17)20/h2-5,8-14H,1,6-7,15-16H2,(H,25,28)
SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=NN(C4=CC=CC=C43)CCCCCF
Molecular Formula: C23H22FN3O
Molecular Weight: 375.4 g/mol

5-Fluoro-MN-18

CAS No.: 1445581-91-8

Cat. No.: VC0158897

Molecular Formula: C23H22FN3O

Molecular Weight: 375.4 g/mol

* For research use only. Not for human or veterinary use.

5-Fluoro-MN-18 - 1445581-91-8

Specification

Description MN-18 is a synthetic cannabinoid modeled after AKB48 (APINACA,), with the adamantyl group replaced by a naphthalenyl group. 5-fluoro MN-18 differs structurally from MN-18 by having fluorine at the terminal carbon of the pentyl chain. The physiological and toxicological properties of this compound are unknown. This product is intended for forensic and research applications.
CAS No. 1445581-91-8
Molecular Formula C23H22FN3O
Molecular Weight 375.4 g/mol
IUPAC Name 1-(5-fluoropentyl)-N-naphthalen-1-ylindazole-3-carboxamide
Standard InChI InChI=1S/C23H22FN3O/c24-15-6-1-7-16-27-21-14-5-4-12-19(21)22(26-27)23(28)25-20-13-8-10-17-9-2-3-11-18(17)20/h2-5,8-14H,1,6-7,15-16H2,(H,25,28)
Standard InChI Key XBSWUIWDRFCAGZ-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=NN(C4=CC=CC=C43)CCCCCF
Canonical SMILES C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=NN(C4=CC=CC=C43)CCCCCF

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator